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Compound Focus: Trimethoxymethane

CAS No.: 149-73-5

Cat. No.: S1491746

A Novel and Efficient Synthesis Method

Recent research highlights a promising alternative to traditional routes using calcium methoxide
(Ca(OCHs)2) and chloroform (CHCIs) [1]. This method is noted for being more sustainable and cost-

effective.

The table below summarizes the optimized reaction conditions for this method:

Parameter Optimal Condition Role & Impact

Activator Potassium Fluoride Interacts strongly with Ca2*, activating the solid Ca(OCHs)2
(KF), 1 equivalent by improving its interface mass transfer and reactivity [1].

Solvent Methanol (CHsOH) Acts as both solvent and reactant, mediating the reaction

effectively [1].

Temperature 90 °C Provides sufficient thermal energy for the reaction to proceed
efficiently [1].
Time 4 hours Allows the reaction to reach a high yield of 90% [1].

Troubleshooting Common Synthesis Issues
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Here are solutions to common problems that can affect TMOF yield and purity.

Problem Possible Causes Recommended Solutions
Low Yield (2) Inefficient activator; (2) (1) Use KF as an activator; (2) Employ methanol as
Unsuitable solvent; (3) the solvent; (3) Ensure reaction runs at 90°C for 4

Incorrect temperature/time [1].  hours [1].

Low Purity / (1) Solvent decomposition; (2) (1) Avoid polar aprotic solvents like DMSO/DMF; (2)

Side Competing reaction Note that both nucleophilic substitution and radical

Reactions mechanisms [1]. mechanisms occur; optimized conditions favor the
desired product pathway [1].

Handling (1) Insolubility of Ca(OCHs3)z; (1) Use KF in methanol to activate the solid reagent
Difficulties (2) Safety concerns with in situ [1]. (2) This method avoids highly toxic
traditional routes [1]. reactants (e.g., HCN) used in other industrial

processes [1].

Detailed Experimental Protocol

The following workflow outlines the experimental procedure for the Ca(OCHs)2 method, based on the

research data [1].
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(Start ExperimenD

Prepare Reaction Mixture
» Add Ca(OCHs)2 powder
* Add CHCIs
* Add 1 equivalent KF activator
» Add methanol solvent

l

Set Up Reactor
» Use a round-bottom flask
* Fit with reflux condenser
* Provide inert atmosphere (e.g., N2)

l

Run Reaction
» Heat mixture to 90°C
» Maintain with stirring for 4 hours

'

Monitor Reaction
* Track conversion using GC-MS
or gas chromatography

'

Terminate & Analyze
* Cool reaction mixture
» Analyze composition (GC-MS, LC)
* Calculate TMOF yield

Yield: ~90%

Click to download full resolution via product page
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Key Materials & Characterization [1]:

e Chemicals: Chloroform (CHCIs), calcium carbide (CaCz, 72-82%, ground to powder before use),
potassium fluoride (KF), methanol, and a reference sample of TMOF. All chemicals should be

analytical grade.

e Equipment: A crusher for grinding CaCz, a reactor equipped with a reflux condenser and temperature

control, and analytical instruments for composition analysis.
¢ Analysis: The reaction solution composition is analyzed by Gas Chromatography-Mass

Spectrometry (GC-MS). Quantitative analysis can be performed by liquid chromatography (LC) or

gas chromatography (GC).

Key Technical Notes on Synthesis

¢ Mechanism Insight: The reaction of Ca(OCHs)2 with CHCIs proceeds through both nucleophilic

substitution and radical pathways [1]. The optimized conditions with KF in methanol help steer

these pathways to maximize TMOF yield.
e Context on Other Methods: The novel method addresses bottlenecks of the three main industrial

routes: the hydrocyanic acid route (highly toxic), the sodium alkoxide route (high cost), and the

formamide route (low yield and high cost) [1].

Comparison with Alternative Methods

For context, here is a quantitative comparison of this method with other known synthesis routes.

. Key Reported .

Synthesis Route . Key Advantages / Disadvantages
Reactants Yield

Calcium Ca(OCHs)z, 90% Advantages: Greener, safer, lower cost raw
Methoxide Route = CHClIs materials. Disadvantages: Requires an activator
[1] (KF), heterogeneous reaction.
Sodium NaOCHs, Not Disadvantages: High cost of sodium methoxide
Methoxide Route = CHClIs specified limits application [1].
[1]
Hydrocyanic Acid HCN, HCI, Not Disadvantages: Uses highly toxic reactants,
Route [1] CHsOH specified requires stringent safety measures and
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. Key Reported .
Synthesis Route . Key Advantages / Disadvantages
Reactants Yield

specialized equipment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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